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Introduction
3-Formylsalicylic acid and its derivatives are valuable intermediates in medicinal chemistry

and materials science.[1][2] The presence of three functional groups—carboxylic acid,

hydroxyl, and aldehyde—on the benzene ring allows for a wide range of chemical

modifications, making them versatile building blocks for the synthesis of more complex

molecules, including Schiff bases, coordination polymers, and various heterocyclic compounds.

[1][3][4][5] This document provides detailed protocols for the synthesis of 3-formylsalicylic
acid derivatives via electrophilic aromatic substitution, focusing on established formylation

methods.

Synthesis Methodologies
The direct introduction of a formyl group onto the salicylic acid backbone is typically achieved

through ortho-formylation reactions. The two most common methods for this transformation are

the Reimer-Tiemann reaction and the Duff reaction.[6]

Reimer-Tiemann Reaction: This method involves the ortho-formylation of phenols using

chloroform (CHCl₃) in the presence of a strong base, such as sodium hydroxide (NaOH).[7]

[8] The reactive species is dichlorocarbene (:CCl₂), which is generated in situ.[7][9] While

effective for many phenols, this reaction can sometimes result in low yields when applied to

salicylic acid.[10]
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Duff Reaction: The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formylating

agent in an acidic medium, typically acetic acid or polyphosphoric acid (PPA).[11][12][13]

This reaction is known for its operational simplicity and use of stable, low-cost reagents,

although yields can be modest.[11][14] It has been successfully used for the formylation of

salicylic acid, yielding a mixture of 3-formyl and 5-formyl isomers.[14]

A general workflow for the synthesis is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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